Cas no 157869-04-0 (Cinnoline, 4-bromo-3-(4-nitrophenyl)-)

Cinnoline, 4-bromo-3-(4-nitrophenyl)- structure
157869-04-0 structure
Product Name:Cinnoline, 4-bromo-3-(4-nitrophenyl)-
CAS No:157869-04-0
MF:C14H8BrN3O2
MW:330.136221885681
CID:1336607
Update Time:2024-08-18

Cinnoline, 4-bromo-3-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Cinnoline, 4-bromo-3-(4-nitrophenyl)-
    • Inchi: 1S/C14H8BrN3O2/c15-13-11-3-1-2-4-12(11)16-17-14(13)9-5-7-10(8-6-9)18(19)20/h1-8H
    • InChI Key: LRPXMZBBMYAIEC-UHFFFAOYSA-N
    • SMILES: N1=C2C(C=CC=C2)=C(Br)C(C2=CC=C([N+]([O-])=O)C=C2)=N1

Computed Properties

  • Exact Mass: 328.98004

Experimental Properties

  • Density: 1.623±0.06 g/cm3(Predicted)
  • Melting Point: 216-217 °C(Solv: toluene (108-88-3); hexane (110-54-3))
  • Boiling Point: 485.3±55.0 °C(Predicted)
  • PSA: 68.92
  • pka: -1.32±0.10(Predicted)
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